3-(2-chlorobenzamido)-N-(3,4-difluorophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2-chlorobenzoyl)amino]-N-(3,4-difluorophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H13ClF2N2O3/c23-15-7-3-1-5-13(15)21(28)27-19-14-6-2-4-8-18(14)30-20(19)22(29)26-12-9-10-16(24)17(25)11-12/h1-11H,(H,26,29)(H,27,28)
• InChI Key: KERROWBAJCWIMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC(=C(C=C3)F)F)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C22H13ClF2N2O3
• Molecular Weight: 426.8 g/mol

Description

3-(2-chlorobenzamido)-N-(3,4-difluorophenyl)benzofuran-2-carboxamide, also known as CDF, is a synthetic compound that has gained significant attention in the scientific community due to its potential in cancer treatment.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Approaches : A range of benzofuran carboxamide derivatives have been synthesized, including structures similar to 3-(2-chlorobenzamido)-N-(3,4-difluorophenyl)benzofuran-2-carboxamide. These compounds were characterized using NMR, IR, Mass, and X-ray crystallographic techniques to develop new bioactive chemical entities (Lavanya, Sribalan, & Padmini, 2017).

• Microwave-assisted Synthesis : A series of benzofuran-2-carboxamides of medicinal significance were synthesized by a microwave-assisted approach, indicating the efficiency of modern synthetic methods in producing these compounds with potential biological activities (Xie et al., 2014).

Biological Evaluation

• Antimicrobial and Anti-inflammatory Activities : Benzofuran derivatives have been evaluated for their antimicrobial, anti-inflammatory, and DPPH radical scavenging activities. The exploration of these activities suggests the potential use of benzofuran carboxamide derivatives in developing treatments for various conditions (Lavanya, Sribalan, & Padmini, 2017).

• Antipathogenic and Antimicrobial Screening : Further studies have focused on the synthesis and antipathogenic activity of new thiourea derivatives, demonstrating the potential of benzofuran derivatives in developing novel anti-microbial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Pharmacological Applications

• Anti-inflammatory and Analgesic Agents : Novel compounds derived from benzofuran, such as benzodifuranyl derivatives, have been synthesized and evaluated for their anti-inflammatory and analgesic activities. This research highlights the therapeutic potential of benzofuran derivatives in pain and inflammation management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Anticancer Activity : The design, synthesis, and evaluation of amine, amino acid, and dipeptide-coupled benzamides as potential sigma-1 receptors for anticancer activity represent another significant area of application. These compounds have shown potent cytotoxic activity against various cancer cell lines, suggesting a promising avenue for cancer treatment (Youssef, El-Moneim, Fathalla, & Nafie, 2020).